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Compound of Interest

Compound Name:
10-(4-Bromophenyl)-9(10H)-

acridone

CAS No.: 24275-95-4

Cat. No.: B1494760

Get Quote

Executive Summary & Chemical Profile
10-(4-Bromophenyl)-9(10H)-acridone (CAS: 24275-95-4) is a halogenated heterocyclic

compound, primarily utilized as an intermediate in the synthesis of Thermally Activated Delayed

Fluorescence (TADF) emitters for OLED applications.[1][2][3]

While current Safety Data Sheets (SDS) from major suppliers (TCI, Sigma-Aldrich) may classify

this specific substance as "Not Hazardous" under GHS criteria due to a lack of acute toxicity

data, it must be managed as Halogenated Chemical Waste.[4]

Why this distinction matters:

Incineration Requirements: The presence of the bromine atom requires incineration at

specific temperatures with flue gas scrubbing to prevent the formation of hydrogen bromide

(HBr) and potential brominated dioxins.[4]

Environmental Persistence: The acridone backbone is chemically stable and fluorescent.[2]

[4] Improper disposal (e.g., drain or trash) poses a risk of bioaccumulation and long-term
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aquatic toxicity.[2][4]

Chemical Property Data

CAS Number 24275-95-4

Molecular Formula C₁₉H₁₂BrNO

Physical State Solid (White to Yellow Powder/Crystal)

Solubility
Insoluble in water; Soluble in Chloroform, DCM,

THF

Waste Classification
Non-RCRA Listed (unless mixed), but

Halogenated

Hazard Analysis & Pre-Disposal Protocols
Core Directive: Treat this material as a "PBT" candidate (Persistent, Bioaccumulative, Toxic)

regardless of GHS labeling.[4]

2.1 Segregation Logic
Do NOT mix with Non-Halogenated Solvents: If this compound is in solution (e.g., Acetone,

Ethanol), adding it to a non-halogenated waste stream downgrades the entire container to

"Halogenated Waste," significantly increasing disposal costs.[4]

Solid Waste: Must be segregated from general lab trash and biohazard waste.[2][4]

2.2 Container Selection
Solids: High-Density Polyethylene (HDPE) wide-mouth jars.[2] Avoid using simple plastic

bags for sharp crystals to prevent puncture.[2][4]

Liquids: Amber glass or HDPE carboys.[2][4] Acridone derivatives are often photoactive;

amber glass prevents uncontrolled photodegradation inside the waste container.[4]

Step-by-Step Disposal Workflows
Scenario A: Disposal of Pure Solid (Excess Reagent)
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Personal Protective Equipment (PPE): Wear nitrile gloves, lab coat, and safety glasses.[4]

Respiratory protection (N95) is recommended if handling fine powder to prevent inhalation.

[2]

Container Prep: Select a clean, wide-mouth HDPE jar.

Transfer: Transfer the solid waste into the jar. Do not fill >90%.

Labeling: Apply a hazardous waste label.

Constituents: "10-(4-Bromophenyl)-9(10H)-acridone, 95%+"[1][2][5][6]

Hazard Checkbox: Mark "Toxic" and "Halogenated."[2][4][7]

Storage: Cap tightly. Store in the Satellite Accumulation Area (SAA) until pickup.[2]

Scenario B: Disposal of Reaction Mixtures (Liquid Waste)
Most common scenario: The compound is dissolved in a solvent like Dichloromethane (DCM)

or Tetrahydrofuran (THF).

Identify the Solvent:

If Halogenated (DCM, Chloroform): Pour into the Halogenated Waste carboy.[4]

If Non-Halogenated (THF, Toluene): You must make a decision based on concentration.[4]

High Concentration (>1%): Pour into Halogenated Waste carboy (safest route).[2]

Trace/Washings: Check local EHS protocols.[2][4] Usually, trace halogenated

compounds force the whole stream into the Halogenated category.[4]

pH Check: Ensure the solution is neutral (pH 6-8). If the reaction involved acids, neutralize

carefully before adding to the solvent waste drum to prevent pressure buildup.[4]

Precipitation (Optional Volume Reduction): If you have a large volume of non-halogenated

solvent containing this compound, you may rotovap the solvent (recycle) and dispose of the

solid residue as per Scenario A.[4]
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Decision Matrix (Visualization)
The following diagram outlines the logical decision process for disposing of 10-(4-
Bromophenyl)-9(10H)-acridone.
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Figure 1: Operational decision tree for segregating halogenated acridone waste streams to

ensure regulatory compliance and cost-efficiency.

Emergency Procedures (Spill Management)
In the event of a spill of 10-(4-Bromophenyl)-9(10H)-acridone:

Scenario Action Protocol

Solid Spill

1. Dampen a paper towel with water (to prevent

dust generation).2.[2][4] Wipe up the powder.3.

[2][4] Place used towels into a separate bag

labeled "Debris contaminated with Halogenated

Organics."4.[2][4] Wash area with soap and

water to remove fluorescent residue.[2][4]

Solution Spill

1. Evacuate immediate area if solvent vapors

(e.g., DCM) are strong.2.[4] Use Universal

Absorbent Pads (or vermiculite).3.[4] Scoop

soaked absorbent into a sealed bucket.4.[2][4]

Label as "Solvent Spill Debris - Halogenated."[2]

Skin Contact

Wash with soap and water for 15 minutes.[2][4]

[8][9] Acridones can intercalate DNA; monitor for

irritation.[2][4]

Regulatory Framework & Compliance
While this specific compound is not listed on the EPA RCRA P-List or U-List, it falls under the

"Cradle-to-Grave" responsibility of the generator.[2][4]

US (RCRA): If mixed with spent halogenated solvents (DCM, etc.), the entire mixture adopts

the F002 waste code.[4]

EU (REACH): Treat as a substance of potential concern due to the halogenated aromatic

structure. Incineration must comply with Directive 2000/76/EC on the incineration of waste

(monitoring for dioxins/furans).[2]
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Final Note: Always consult your institution's specific Chemical Hygiene Plan (CHP). If a specific

waste stream for "Solid Halogenated Organics" does not exist, default to the most conservative

stream available (usually "Hazardous Waste - Toxic").[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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